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Compound of Interest

Compound Name: Octylamine Hydrochloride

Cat. No.: B089684

Octylamine hydrochloride (CsH19N-HCI) is a cationic surfactant of significant interest in
chemical and pharmaceutical research.[1] Structurally, it is an amphiphilic molecule,
possessing a dual nature that is key to its function.[2] The molecule consists of a long, non-
polar octyl (CsH17) hydrocarbon chain, which is hydrophobic ("water-hating"), and a polar,
positively charged ammonium head group (-NHs™*), which is hydrophilic ("water-loving"). This
unique architecture drives its self-assembly in aqueous solutions to form organized colloidal
structures known as micelles.

These micelles are thermodynamically stable aggregates that have found extensive
applications, from enhancing the solubility of poorly water-soluble drugs for improved delivery
to acting as nanoreactors for the synthesis of advanced materials.[3][4] This guide provides
researchers, scientists, and drug development professionals with a detailed overview of the
principles, protocols, and applications of octylamine hydrochloride in micelle formation.

Physicochemical Properties of Octylamine Hydrochloride
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Property Value Reference(s)
Chemical Formula CsH1oN-HCI [5]
Molecular Weight 165.70 g/mol [6]

White to almost white
Appearance ) [51[7]
crystalline powder

Melting Point ~198 °C [8]
Solubility Soluble in water [8]
Classification Cationic Surfactant [2]

Core Principle: The Phenomenon of Micellization

The formation of micelles is a spontaneous process that occurs when the concentration of a
surfactant in a solution reaches a critical threshold known as the Critical Micelle Concentration
(CMC).[9] Below the CMC, octylamine hydrochloride molecules exist primarily as individual
monomers dispersed in the solution. As monomers, they tend to accumulate at interfaces (e.g.,
the air-water interface), where they orient themselves to minimize unfavorable interactions
between their hydrophobic tails and the water molecules, thereby reducing the surface tension
of the solution.[10]

Once the surfactant concentration increases to the CMC, the interface becomes saturated with
monomers. To further minimize the system's free energy, the monomers begin to self-assemble
in the bulk of the solution. They aggregate into spherical structures where the hydrophobic octyl
tails are sequestered in a non-polar core, shielded from the aqueous environment, while the
hydrophilic ammonium head groups form a positively charged outer shell, or corona, that
interacts favorably with the surrounding water molecules.[2] This process is a dynamic
equilibrium, with monomers constantly exchanging between the micelles and the bulk solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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